Cas no 37527-70-1 (Benzenemethanol, 2-(butylthio)-)

• Product Name: Benzenemethanol, 2-(butylthio)-
• CAS No: 37527-70-1
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD18891155
• CID: 3953934
• PubChem ID: 13586448
• Update Time: 2025-05-21

Benzenemethanol, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-(butylthio)-
• (2-butylsulfanylphenyl)methanol
• SB85296
• SCHEMBL9727526
• (2-(Butylthio)phenyl)methanol
• 37527-70-1
• AKOS013147859
• 2-n-Butylthiobenzyl alcohol
• 2-(n-butylthio)benzyl alcohol
• QMIJIJXJCMJENR-UHFFFAOYSA-N

• MDL： MFCD18891155
• Inchi： 1S/C11H16OS/c1-2-3-8-13-11-7-5-4-6-10(11)9-12/h4-7,12H,2-3,8-9H2,1H3
• InChI Key： QMIJIJXJCMJENR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1SCCCC)O

Computed Properties

• Exact Mass: 196.09218630Da
• Monoisotopic Mass: 196.09218630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.5Ų

Benzenemethanol, 2-(butylthio)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Benzenemethanol, 2-(butylthio)-

Comprehensive Overview of Benzenemethanol, 2-(butylthio)- (CAS No. 37527-70-1): Properties, Applications, and Industry Insights

Benzenemethanol, 2-(butylthio)- (CAS No. 37527-70-1) is an organosulfur compound with a unique molecular structure combining a benzene ring, a hydroxymethyl group, and a butylthio substituent. This specialty chemical has garnered attention in recent years due to its versatile applications in fragrance synthesis, pharmaceutical intermediates, and organic synthesis. The compound's chemical stability and reactivity profile make it valuable for creating complex molecular architectures.

Recent Google Trends data shows growing interest in sustainable synthesis methods for compounds like 2-(butylthio)benzenemethanol, reflecting the industry's shift toward green chemistry. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, with several patent applications filed in the last five years. The compound's logP value and solubility characteristics make it suitable for formulation chemistry applications.

From a materials science perspective, Benzenemethanol, 2-(butylthio)- demonstrates interesting surface activity properties that have potential applications in specialty coatings. Its molecular weight of 196.3 g/mol and boiling point characteristics (typically >200°C) make it suitable for high-temperature processes. Analytical techniques like HPLC analysis and GC-MS are commonly employed for quality control of this compound.

The global market for functionalized benzenemethanols is projected to grow at a CAGR of 4.8% through 2030, according to recent market research reports. This growth is driven by increasing demand in flavor and fragrance applications and as intermediates for agrochemicals. Manufacturers are focusing on improving production efficiency through catalytic processes and continuous flow chemistry methods.

Safety considerations for handling 37527-70-1 follow standard laboratory protocols for organosulfur compounds. The material's SDS documentation provides detailed guidance on storage conditions (typically under inert atmosphere) and compatibility with common laboratory materials. Recent academic publications have explored its structure-activity relationships in various chemical transformations.

Innovative applications of 2-(butylthio)benzenemethanol include its use in developing advanced materials with specific optical properties. Research published in peer-reviewed journals has demonstrated its utility in creating liquid crystal precursors and photoresponsive compounds. The compound's electronic structure makes it particularly interesting for materials science applications requiring tailored electronic properties.

From a regulatory perspective, Benzenemethanol, 2-(butylthio)- is compliant with major chemical inventories including TSCA, EINECS, and PICCS. Its environmental fate has been studied through standard OECD test guidelines, showing favorable biodegradation profiles under certain conditions. These characteristics contribute to its growing adoption in sustainable chemistry initiatives.

The supply chain for CAS 37527-70-1 has become more robust in recent years, with multiple specialty chemical suppliers offering the compound at various purity grades (typically 95-99%). Quality control measures emphasize impurity profiling using advanced spectroscopic techniques. Industry best practices recommend stability testing under various storage conditions to ensure product integrity.

Future research directions for 2-(butylthio)benzenemethanol include exploring its potential in catalysis and as a ligand precursor in transition metal complexes. The compound's structural features offer opportunities for creating novel molecular architectures with applications in materials science and medicinal chemistry. Ongoing studies are investigating its structure-property relationships to expand its utility in specialty chemical applications.